1-Decylnaphthalene

• CAS RN: 26438-27-7
• Molecular Formula: C20H28
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 1-decylnaphthalene
• InChI: InChI=1S/C20H28/c1-2-3-4-5-6-7-8-9-13-18-15-12-16-19-14-10-11-17-20(18)19/h10-12,14-17H,2-9,13H2,1H3
• InChI Key: GDBCGGFNFKMPAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC1=CC=CC2=CC=CC=C21

Description

1-Decylnaphthalene is a useful research compound. Its molecular formula is C20H28 and its molecular weight is 268.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of naphthalene (16.3 g, 0.127 mole) in 25 ml of heptane was heated to 80° C. in the presence of 3 g of the catalyst. 1-decene, 14.9 g (0.106 mole), was added quickly. The reaction was stirred at 80° C. for 8 hours. The catalyst was removed by filtration and the excess naphthalene removed by rotary evaporation. The product was fractionated to give 11.5 g (40% yield) of decylnaphthalene, and 12.4 g (57.3% yield) of didecylnaphthalene. The didecylnaphthalene has KV: 9.9 cS@100° C.; 97 cS@40° C.; VI 87.